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Introduction

Trimethylsilane ((CHs)3SiH), a key organosilicon compound, serves as a versatile reagent and
precursor in organic synthesis and materials science.[1] Its unique chemical properties,
stemming from the polarized silicon-hydrogen bond and the steric and electronic effects of the
methyl groups, make it a subject of significant interest. This technical guide provides a
comprehensive overview of the chemical properties of trimethylsilane, including its physical
characteristics, spectral data, and reactivity. Detailed experimental protocols for the
determination of its key properties are also presented to aid researchers in their practical
applications.

Physicochemical and Spectroscopic Properties

The fundamental physical and spectroscopic properties of trimethylsilane are summarized in
the tables below. These properties are crucial for its handling, purification, and characterization.

Physical Properties of Trimethylsilane
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Property Value

Molecular Formula CsH10Si

Molar Mass 74.20 g/mol

Appearance Colorless, volatile liquid or gas
Boiling Point 6.7 °C

Melting Point -135.9 °C

Density 0.638 g/cm?

Water Solubility Insoluble

E : for Trimethvlsil

Spectroscopic Technique Key Data and Assignments

Singlet at approximately 0.08 ppm (Si-(CHs3)3)

1H NMR _ _
and a multiplet around 3.8-4.0 ppm (Si-H).

13C NMR A single resonance for the methyl carbons.

29Si NMR A characteristic signal for the silicon atom.

Strong Si-H stretching vibration in the range of
inf d (IR) Spect 2100-2200 cm™1, Si-CHs rocking and
nfrare ectrosco
P Py deformation modes around 840 cm~! and 1250

cm™1, respectively.[2][3]

Molecular ion peak (M*) at m/z 74. A prominent
Mass Spectrometry (EI) fragment is the trimethylsilyl cation ([Si(CHs)3]*)
at m/z 73, which is often the base peak.[4][5][6]

Chemical Reactivity

The reactivity of trimethylsilane is dominated by the nature of the silicon-hydrogen bond. The
silicon atom is electropositive, and the hydrogen atom is hydridic, making it a good reducing
agent and a source of the trimethylsilyl group.
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Reactions with Lewis Acids and Bases

Trimethylsilane can react with strong Lewis acids, which can activate the Si-H bond, making it
more susceptible to nucleophilic attack.[7][8][9] Conversely, in the presence of strong bases,
the silicon center can be attacked, leading to cleavage of the Si-H bond.

Hydrosilylation

In the presence of a suitable catalyst, typically a transition metal complex, trimethylsilane
undergoes hydrosilylation reactions with alkenes and alkynes. This reaction involves the
addition of the Si-H bond across the carbon-carbon multiple bond, forming a new carbon-silicon
bond.

Hydrolysis

While generally stable, under certain conditions, such as in the presence of a catalyst or at
elevated temperatures, trimethylsilane can undergo hydrolysis to produce trimethylsilanol and
hydrogen gas.[10][11][12] The trimethylsilanol can then condense to form
hexamethyldisiloxane.
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Reactivity of Trimethylsilane
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Key reaction pathways of trimethylsilane.

Experimental Protocols

The following sections detail generalized experimental procedures for the determination of the
key chemical properties of trimethylsilane.

Determination of Boiling Point (Micro-method)

The boiling point of the volatile trimethylsilane can be determined using a micro-boiling point

apparatus.

o Sample Preparation: A small amount of trimethylsilane (a few microliters) is introduced into
a capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating
block or a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
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e Heating and Observation: The apparatus is heated slowly. The temperature at which a rapid
and continuous stream of bubbles emerges from the open end of the capillary tube is
recorded as the boiling point.

o Pressure Correction: The observed boiling point is corrected to standard pressure (760
mmHg) using a nomograph or the Clausius-Clapeyron equation if the determination is
performed at a different atmospheric pressure.

Determination of Density

The density of liquid trimethylsilane can be measured using a pycnometer at a controlled
temperature.

e Pycnometer Calibration: The empty pycnometer is weighed. It is then filled with a reference
liquid of known density (e.g., distilled water) at a specific temperature, and the weight is
recorded. The volume of the pycnometer is calculated.

o Sample Measurement: The pycnometer is cleaned, dried, and filled with trimethylsilane at
the same temperature. The weight of the filled pycnometer is measured.

e Density Calculation: The density of trimethylsilane is calculated by dividing the mass of the
trimethylsilane by the volume of the pycnometer. Given its volatility, care must be taken to
avoid evaporation during weighing. Standard methods like ASTM D4052 can be adapted for
this purpose.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Due to its high volatility, preparing an NMR sample of trimethylsilane
requires care. A small amount of liquid trimethylsilane is condensed into a pre-weighed
NMR tube at low temperature (e.g., using a dry ice/acetone bath). A deuterated solvent (e.g.,
CDCIls) is then added, and the tube is sealed. An internal standard such as tetramethylsilane
(TMS) is often used for referencing.

e |nstrumental Parameters:

o H NMR: A standard one-pulse experiment is typically sufficient. The spectral width should
be set to cover the expected chemical shift range (e.g., -1 to 10 ppm).
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o 13C NMR: A proton-decoupled experiment is used. A larger number of scans may be
required to obtain a good signal-to-noise ratio.

o 29Si NMR: Specialized pulse sequences may be needed to enhance the signal of the low-
gamma 2°Si nucleus.

Infrared (IR) Spectroscopy

o Sample Preparation: For a gas-phase IR spectrum, a gas cell is filled with trimethylsilane
vapor. For a liquid-phase spectrum, a thin film of liquid trimethylsilane can be prepared
between two salt plates (e.g., KBr or NaCl) in a cold room or by using a cooled cell to
prevent rapid evaporation.

o Data Acquisition: The spectrum is recorded using a Fourier-transform infrared (FTIR)
spectrometer. A background spectrum of the empty cell or clean salt plates is recorded and
subtracted from the sample spectrum.

Mass Spectrometry (MS)

o Sample Introduction: As a volatile compound, trimethylsilane is ideally suited for analysis by
gas chromatography-mass spectrometry (GC-MS).[15][16] A dilute solution of
trimethylsilane in a volatile solvent is injected into the GC, where it is vaporized and
separated from the solvent.

¢ lonization and Analysis: The separated trimethylsilane enters the mass spectrometer,
where it is ionized, typically by electron ionization (El). The resulting ions are separated by
their mass-to-charge ratio (m/z) and detected.
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Generalized Experimental Workflow for Characterization
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A generalized workflow for the chemical characterization of trimethylsilane.

Conclusion

This technical guide has provided a detailed overview of the chemical properties of
trimethylsilane, catering to the needs of researchers and professionals in the chemical
sciences. The tabulated data offers a quick reference for its physical and spectroscopic
characteristics, while the discussion on reactivity highlights its key chemical behaviors. The
outlined experimental protocols provide a practical foundation for the laboratory investigation of
this important organosilicon compound. A thorough understanding of these properties is
essential for the safe and effective utilization of trimethylsilane in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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